![molecular formula C18H25N3O2 B248157 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide](/img/structure/B248157.png)
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide, also known as PACAP-27, is a neuropeptide that plays a crucial role in the regulation of various physiological and pathological processes. PACAP-27 was first discovered in the 1980s and has since been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide exerts its biological effects by binding to specific receptors, PAC1, VPAC1, and VPAC2, which are widely expressed in various tissues and organs. The binding of this compound to these receptors activates several intracellular signaling pathways, including cAMP, MAPK, and PI3K/Akt, leading to the regulation of various cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the regulation of neurotransmitter release, neuronal survival, and differentiation. It also modulates the immune response, regulates cardiovascular function, and plays a role in the regulation of the endocrine system.
Advantages and Limitations for Lab Experiments
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide is a potent and selective neuropeptide that can be used in various lab experiments to study the biological processes it regulates. However, the synthesis of this compound is complex and requires expertise in peptide chemistry. The purity of the final product is critical for its biological activity and efficacy. Moreover, this compound is relatively expensive compared to other neuropeptides, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide. One potential area of research is the development of this compound analogs with improved pharmacological properties, such as increased stability and bioavailability. Another area of research is the identification of new therapeutic applications for this compound, such as in the treatment of metabolic disorders and autoimmune diseases. Finally, the development of new technologies for the synthesis and purification of this compound may lead to more cost-effective and efficient production of this neuropeptide.
Synthesis Methods
The synthesis of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide involves several steps, including solid-phase peptide synthesis and HPLC purification. The process is complex and requires expertise in peptide chemistry. The purity of the final product is critical for its biological activity and efficacy.
Scientific Research Applications
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide has been extensively studied for its potential therapeutic applications in various diseases, including neurological disorders, cardiovascular diseases, and cancer. It has been shown to have neuroprotective, anti-inflammatory, anti-apoptotic, and vasodilatory effects.
properties
Molecular Formula |
C18H25N3O2 |
---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
1-[3-(2,3-dihydro-1H-inden-5-ylamino)-3-oxopropyl]piperidine-4-carboxamide |
InChI |
InChI=1S/C18H25N3O2/c19-18(23)14-6-9-21(10-7-14)11-8-17(22)20-16-5-4-13-2-1-3-15(13)12-16/h4-5,12,14H,1-3,6-11H2,(H2,19,23)(H,20,22) |
InChI Key |
HFZHYZXUZHFTIT-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCC(CC3)C(=O)N |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCC(CC3)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.